Cas no 31865-21-1 (1-{6-oxa-3-azabicyclo3.1.0hexan-3-yl}ethan-1-one)

• Product Name: 1-{6-oxa-3-azabicyclo3.1.0hexan-3-yl}ethan-1-one
• CAS No: 31865-21-1
• MF: C₆H₉NO₂
• MW: 127.141161680222
• MDL: MFCD28132663
• CID: 4645511
• PubChem ID: 119097635
• Update Time: 2025-06-10

1-{6-oxa-3-azabicyclo3.1.0hexan-3-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(6-OXA-3-AZABICYCLO[3.1.0]HEXAN-3-YL)ETHAN-1-ONE
• 1-{6-oxa-3-azabicyclo3.1.0hexan-3-yl}ethan-1-one

• MDL： MFCD28132663
• Inchi： 1S/C6H9NO2/c1-4(8)7-2-5-6(3-7)9-5/h5-6H,2-3H2,1H3
• InChI Key： IKWPGVGGCWKMDB-UHFFFAOYSA-N
• SMILES： C(=O)(N1CC2C(O2)C1)C

Additional information on 1-{6-oxa-3-azabicyclo3.1.0hexan-3-yl}ethan-1-one

Comprehensive Overview of 1-{6-oxa-3-azabicyclo[3.1.0]hexan-3-yl}ethan-1-one (CAS No. 31865-21-1)

1-{6-oxa-3-azabicyclo[3.1.0]hexan-3-yl}ethan-1-one, with the CAS number 31865-21-1, is a bicyclic compound featuring a unique fusion of oxygen and nitrogen within its heterocyclic framework. This structure endows the molecule with distinct chemical properties, making it a subject of interest in pharmaceutical and material science research. The compound's 6-oxa-3-azabicyclo[3.1.0]hexane core is particularly noteworthy for its potential applications in drug design, where rigid bicyclic systems are often leveraged to enhance binding affinity and metabolic stability.

In recent years, the demand for novel heterocyclic compounds like 1-{6-oxa-3-azabicyclo[3.1.0]hexan-3-yl}ethan-1-one has surged, driven by advancements in synthetic methodologies and computational chemistry. Researchers are increasingly exploring its utility as a building block for bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics. The compound's ability to modulate neurotransmitter systems has sparked interest in its potential role in addressing neurological disorders, a topic frequently searched in academic and pharmaceutical circles.

The synthesis of CAS 31865-21-1 typically involves multi-step organic reactions, including cyclization and acylation processes. Its bicyclic scaffold is synthesized through strategies such as intramolecular cycloadditions or ring-closing metathesis, which are often discussed in forums dedicated to organic synthesis optimization. These methods align with the growing trend of green chemistry, as researchers seek eco-friendly alternatives to traditional synthetic routes—a hot topic in both industry and academia.

From a structural perspective, the 1-{6-oxa-3-azabicyclo[3.1.0]hexan-3-yl}ethan-1-one molecule exhibits remarkable stereoelectronic properties. The presence of both oxygen and nitrogen atoms within the bicyclic system creates electron-rich and electron-deficient regions, enabling diverse intermolecular interactions. This characteristic is crucial for applications in catalysis and molecular recognition, areas that dominate current literature on functional materials. Computational studies, including density functional theory (DFT) calculations, have been employed to predict its reactivity—a methodology frequently queried in computational chemistry databases.

In material science, derivatives of 31865-21-1 have shown promise as photoactive components in organic electronics. The compound's rigid structure and heteroatom incorporation make it a candidate for organic light-emitting diodes (OLEDs) and photovoltaic materials, aligning with the global push for sustainable energy solutions. These applications resonate with trending searches on renewable energy materials and smart device technologies, highlighting its interdisciplinary relevance.

Analytical characterization of 1-{6-oxa-3-azabicyclo[3.1.0]hexan-3-yl}ethan-1-one typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods are essential for verifying the compound's purity and structural integrity—a critical consideration for researchers who frequently search for compound validation protocols. The crystalline form of the molecule has been particularly studied for its packing motifs, which influence its physicochemical behavior in solid-state applications.

The pharmacological potential of CAS 31865-21-1 derivatives continues to be explored through structure-activity relationship (SAR) studies. Recent publications suggest modifications to the ethanone moiety can significantly alter biological activity, a concept widely investigated in medicinal chemistry forums. This aligns with frequent search queries about scaffold hopping and bioisosteric replacement strategies in drug discovery pipelines.

From a regulatory standpoint, 1-{6-oxa-3-azabicyclo[3.1.0]hexan-3-yl}ethan-1-one is classified as a research chemical with no reported consumer applications. Its handling requires standard laboratory precautions, consistent with general chemical safety guidelines—a topic of perpetual relevance in scientific workflows. The compound's stability under various conditions has been documented in accelerated degradation studies, addressing common concerns about compound shelf life in research settings.

Future research directions for 31865-21-1 may focus on its enantioselective synthesis, given the increasing importance of chiral building blocks in asymmetric catalysis. The compound's potential as a ligand precursor in transition metal complexes is another underexplored area that could yield novel catalytic systems—an intersection of organometallic chemistry and materials science that generates substantial academic interest.

In conclusion, 1-{6-oxa-3-azabicyclo[3.1.0]hexan-3-yl}ethan-1-one represents a versatile chemical entity with multifaceted applications across scientific disciplines. Its unique bicyclic architecture continues to inspire innovation in synthetic chemistry, drug development, and advanced materials—addressing numerous contemporary research challenges while aligning with trending scientific inquiries across digital platforms.